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Compound of Interest

Compound Name: Methoxymethylsilane
CAS No.: 5624-64-6
Cat. No.: B14703734
Get Quote
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Executive Summary

In drug development and advanced materials research, the choice between
Methoxymethylsilane (MMS) and Dimethoxymethylsilane (DMMS) is dictated by the trade-
off between reactivity (hydride density) and process stability (selectivity/handling).

o Dimethoxymethylsilane (

): The industry "Gold Standard” for mild, chemoselective reductions. It offers a balance of
stability and reactivity, making it ideal for late-stage functionalization of complex APIs.

+ Methoxymethylsilane (

): A high-energy alternative with double the hydride equivalents per mole. It is significantly
more reactive and volatile, used when rapid reduction kinetics or higher hydrogen content is
required, often at the cost of lower selectivity.

Chemical Identity & Structure
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Dimethoxymethylsilane

Feature Methoxymethylsilane (MMS)
(DMMS)

IUPAC Name Dimethoxy(methyl)silane Methoxy(methyl)silane

CAS Number 16881-77-9 31024-49-4

Formula

Si-H Bonds 1 (Hydride Donor) 2 (Hydride Donor)

Methoxy Groups 2 1

Molecular Weight 106.20 g/mol 76.17 g/mol

Boiling Point 61°C ~28-30°C (Volatile)

Primary Role Mild Reducing Agent, High-Capacity Reductant,

Crosslinker

Precursor

Note on Nomenclature: "Methoxymethylsilane" can sometimes refer to the alpha-silane (

). However, in the context of performance comparison with DMMS for

reduction/silylation, the Methylmethoxysilane (

) structure is the direct functional analog. This guide focuses on the Si-H active

species.

Performance in Pharmaceutical Synthesis

(Reduction)

The primary application for these silanes in drug development is the catalytic hydrosilylation of

carbonyls (ketones, aldehydes) and amides.

A. Chemoselectivity & Reactivity Profile
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o Dimethoxymethylsilane (DMMS):[1]

o Mechanism: Acts as a mild hydride source. The two methoxy groups withdraw electron
density from the silicon, making the Si-H bond hydridic but stabilized.

o Performance: Excellent for chemoselective reduction of amides to aldehydes (controlled
reduction) or amines. It tolerates sensitive functional groups like esters, epoxides, and

nitro groups.

o Catalyst Compatibility: Works efficiently with Lewis bases (TBAF, CsF) and transition

metals (Zn, Cu, In).
o Methoxymethylsilane (MMS):

o Mechanism: With two Si-H bonds and only one electron-withdrawing methoxy group, the
silicon center is less electrophilic but carries a higher hydride payload.

o Performance: Faster reaction rates due to lower steric hindrance and higher statistical
probability of Si-H encounter. However, it is prone to over-reduction (e.g., reducing amides
strictly to amines, bypassing the aldehyde stage).

o Atom Economy: Superior. 1 mole of MMS provides 2 moles of hydride, whereas DMMS

provides only 1.

B. Experimental Data: Reduction of Amides

Comparison of efficiency in reducing a tertiary amide (e.g., N,N-dimethylbenzamide) to an

amine.
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Dimethoxymethylsilane

Parameter Methoxymethylsilane (MMS)
(DMMS)

Hydride Equivalents 1.0 eq per mole 2.0 eq per mole

Reaction Time 4-12 Hours (Controlled) 1-3 Hours (Rapid)

High (Can stop at
Selectivity 9 _( ] P Low (Proceeds to amine)
hemiaminal/aldehyde)

Silicone polymer (stable, easy Crosslinked gel (potential

Byproducts g
removal) solubility issues)

THF, Ether (Low BP limits

Solvent Compatibility Toluene, THF, DCM )
high-temp use)

Mechanistic Workflow: Catalytic Hydrosilylation

The following diagram illustrates the divergent pathways. DMMS favors a controlled cycle,

while MMS promotes rapid, multi-step hydride transfer.

Slow, Selective
Dimethoxymethylsilane H- Transfer Silyl Hemiacetal Hydrolysis Product: Aldehyde
Activation (MeSiH(OMe)2) (Stable Intermediate) (via Hydrolysis)

Catalyst
(Zn(OAc)2 / TBAF) |-~ -Activation

_______ Fast, Multi-H
Methoxymethylsilane Transfer Unstable Silyl Species Over-reduction Product: Amine
(MeSiH2(OMe)) (Rapid 2nd Hydride Transfer) (Full Reduction)

Substrate
(Amide/Ketone)

\ 4

Click to download full resolution via product page

Figure 1: Mechanistic divergence in hydrosilylation. DMMS allows for intermediate stabilization
(aldehyde synthesis), whereas MMS drives full reduction.

Stability & Handling Protocols

For scale-up in drug development, physical properties dictate the safety profile.

A. Hydrolytic Stability

Both silanes generate methanol upon hydrolysis, but their rates differ significantly.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b14703734/docs?utm_src=pdf-body-img#comparative-guide-methoxymethylsilane-vs-dimethoxymethylsilane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14703734?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

o« DMMS (Moderate Stability):
o Hydrolyzes slowly in neutral water.
o Forms linear or cyclic siloxanes (
).
o Advantage: Can be handled in open air for short periods without significant degradation.
e MMS (Low Stability):

o Hydrolyzes rapidly due to the smaller steric bulk of the single methoxy group and the high
reactivity of the

moiety.
o Risk: Generates hydrogen gas (

) vigorously if contacted with basic water or protic solvents, posing an explosion hazard.

B. Volatility & Flash Point

o DMMS: Boiling point 61°C. Flash point -5°C. Manageable with standard reflux condensers.
 MMS: Boiling point ~28°C. Flash point <-20°C.

o Critical Protocol: MMS requires cryogenic handling or pressurized vessels. It is extremely
volatile and can easily evaporate from reaction mixtures, leading to inconsistent
stoichiometry.

Experimental Protocol: Chemoselective Reduction
of Amides

Objective: Reduce N-methoxy-N-methylbenzamide (Weinreb amide) to Benzaldehyde.

Method A: Using Dimethoxymethylsilane
(Recommended)[1][2]
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o Rationale: DMMS is used to prevent over-reduction to the amine.

e Setup: Flame-dried 2-neck flask under Argon.

e Reagents: Charge Amide (1.0 eq), DMMS (1.5 eq), and solvent (THF).

o Catalyst: Add CsF (10 mol%) or Ru-catalyst.

e Reaction: Stir at room temperature for 6-12 hours. Monitor by TLC.

o Workup: Quench with dilute HCI. The silyl intermediate hydrolyzes to release the Aldehyde.

e Outcome: >90% Yield of Aldehyde.

Method B: Using Methoxymethylsilane (High Potency)

» Rationale: Used for difficult substrates where DMMS is too slow.

e Setup: Cryogenic vessel (-10°C) or sealed tube (due to low BP).

o Reagents: Charge Amide (1.0 eq), MMS (0.8 eq) (Note: 0.8 eq provides 1.6 eq Hydride).
e Reaction: Reaction is exothermic and rapid (<1 hour).

o Outcome: Mixture of Aldehyde and Amine (lower selectivity). Requires strict temperature
control to prevent over-reduction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Organic Syntheses Procedure [orgsyn.org]

e 2. pcimag.com [pcimag.com]

o 3. (PDF) Silanes and Silicones for Epoxy Resins [academia.edu]
e 4. img.meryer.com [img.meryer.com]

¢ 5. thenanoholdings.com [thenanoholdings.com]

¢ To cite this document: BenchChem. [Comparative Guide: Methoxymethylsilane vs.
Dimethoxymethylsilane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14703734/docs#comparative-guide-
methoxymethylsilane-vs-dimethoxymethylsilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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